N-(2-chlorophenyl)-4-(4-fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide

• IUPAC Name: N-(2-chlorophenyl)-4-(4-fluorophenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C18H15ClFN3OS/c1-10-15(17(24)22-14-5-3-2-4-13(14)19)16(23-18(25)21-10)11-6-8-12(20)9-7-11/h2-9,16H,1H3,(H,22,24)(H2,21,23,25)
• InChI Key: BRTVKUVRDLVSFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=S)N1)C2=CC=C(C=C2)F)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C18H15ClFN3OS
• Molecular Weight: 375.8 g/mol

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene. They have two nitrogen atoms at positions 1 and 3 in the ring. The described compound has various substituents on the pyrimidine ring, including a 2-chlorophenyl group, a 4-fluorophenyl group, and a methyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine ring at its core, with the various substituents attached. The electron-withdrawing nature of the fluorine and chlorine atoms could have significant effects on the compound’s chemical behavior.

Chemical Reactions Analysis

As a pyrimidine derivative, this compound could potentially undergo a variety of chemical reactions. The chloro and fluoro substituents might make the compound more reactive towards nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the halogen substituents could increase its density and boiling point compared to a simple pyrimidine. It might also have significant dipole moments due to the electronegative chlorine and fluorine atoms.

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological data. Pyrimidine derivatives have been studied for various biological activities, but the exact effects can depend greatly on the specific substituents present.

Safety and Hazards

Without specific data, it’s difficult to provide accurate safety and hazard information. As with any chemical compound, appropriate safety precautions should be taken when handling it. This includes wearing appropriate personal protective equipment and working in a well-ventilated area.

Future Directions

The study of pyrimidine derivatives is a rich field with potential applications in medicinal chemistry and drug discovery. Future research could explore the biological activity of this compound, potentially leading to the development of new therapeutic agents.